molecular formula C8H11N3S2 B8695779 4-Amino-2-(butylsulfanyl)-1,3-thiazole-5-carbonitrile CAS No. 59972-67-7

4-Amino-2-(butylsulfanyl)-1,3-thiazole-5-carbonitrile

Cat. No. B8695779
CAS RN: 59972-67-7
M. Wt: 213.3 g/mol
InChI Key: RMIKFIAZPOJAGR-UHFFFAOYSA-N
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Patent
US04889863

Procedure details

A concentrated solution of 128 g of KOH in approximately 80 ml of water is slowly added dropwise to a solution of 42.0 g of cyanamide in approximately 500 ml of dimethyl formamide to which 90 ml (114 g) of carbon disulphide have been added. During the addition the mixture is stirred and kept at a temperature of 0°-10° C. by cooling. After 45 minutes, 107 ml (137 g) of n-butylbromide are slowly added dropwise while cooling and stirring and, after 30 minutes, 63.5 ml (75.5 g) of chloroacetonitrile are then added. The cooling bath is removed and, after stirring for another 30 minutes, a concentrated solution of 10 g of KOH in water is added, the temperature of the reaction mixture rising to approximately 60° C. After stirring for another hour at 60° C. the reaction mixture is poured in 2.5 l of ice water, after which the formed precipitate is sucked off, washed successively with water, isopropyl alcohol and petroleum ether, and dried. The desired product is obtained in a yield of 158.9 g and melts at 115°-117° C.
Name
Quantity
128 g
Type
reactant
Reaction Step One
Quantity
42 g
Type
reactant
Reaction Step One
Quantity
90 mL
Type
reactant
Reaction Step One
Name
Quantity
80 mL
Type
solvent
Reaction Step One
Quantity
500 mL
Type
solvent
Reaction Step One
Quantity
107 mL
Type
reactant
Reaction Step Two
Quantity
63.5 mL
Type
reactant
Reaction Step Three

Identifiers

REACTION_CXSMILES
[OH-].[K+].[N:3]#[C:4][NH2:5].[CH2:6](Br)[CH2:7][CH2:8][CH3:9].Cl[CH2:12][C:13]#[N:14].[C:15](=[S:17])=[S:16]>O.CN(C)C=O>[CH2:6]([S:17][C:15]1[S:16][C:12]([C:13]#[N:14])=[C:4]([NH2:5])[N:3]=1)[CH2:7][CH2:8][CH3:9] |f:0.1|

Inputs

Step One
Name
Quantity
128 g
Type
reactant
Smiles
[OH-].[K+]
Name
Quantity
42 g
Type
reactant
Smiles
N#CN
Name
Quantity
90 mL
Type
reactant
Smiles
C(=S)=S
Name
Quantity
80 mL
Type
solvent
Smiles
O
Name
Quantity
500 mL
Type
solvent
Smiles
CN(C=O)C
Step Two
Name
Quantity
107 mL
Type
reactant
Smiles
C(CCC)Br
Step Three
Name
Quantity
63.5 mL
Type
reactant
Smiles
ClCC#N

Conditions

Stirring
Type
CUSTOM
Details
is stirred
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
have been added
ADDITION
Type
ADDITION
Details
During the addition the mixture
CUSTOM
Type
CUSTOM
Details
kept at a temperature of 0°-10° C.
TEMPERATURE
Type
TEMPERATURE
Details
by cooling
TEMPERATURE
Type
TEMPERATURE
Details
while cooling
STIRRING
Type
STIRRING
Details
stirring and, after 30 minutes
Duration
30 min
CUSTOM
Type
CUSTOM
Details
The cooling bath is removed
STIRRING
Type
STIRRING
Details
after stirring for another 30 minutes
Duration
30 min
ADDITION
Type
ADDITION
Details
a concentrated solution of 10 g of KOH in water is added
CUSTOM
Type
CUSTOM
Details
rising to approximately 60° C
STIRRING
Type
STIRRING
Details
After stirring for another hour at 60° C. the reaction mixture
ADDITION
Type
ADDITION
Details
is poured in 2.5 l of ice water
WASH
Type
WASH
Details
washed successively with water, isopropyl alcohol and petroleum ether
CUSTOM
Type
CUSTOM
Details
dried

Outcomes

Product
Details
Reaction Time
45 min
Name
Type
product
Smiles
C(CCC)SC=1SC(=C(N1)N)C#N

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.